Cas no 10390-14-4 (Androst-4-en-3-one,2,17-dihydroxy-, (2b,17b)-)

• Product Name: Androst-4-en-3-one,2,17-dihydroxy-, (2b,17b)-
• CAS No: 10390-14-4
• Molecular Formula: C₁₉H₂₈O₃
• Molecular Weight: 304.42382
• CID: 118572
• PubChem ID: 14311667

Androst-4-en-3-one,2,17-dihydroxy-, (2b,17b)- Properties

Names and Identifiers

• Androst-4-en-3-one,2,17-dihydroxy-, (2b,17b)-
• 2β-Hydroxy Testosterone
• 2BETA-HYDROXYTESTOSTERONE
• (2S,8R,9S,10R,13S,14S,17S)-2,17-dihydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 10390-14-4
• (2S,8R,9S,10R,13S,14S,17S)-2,17-Dihydroxy-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• 4-Androsten-2beta,17beta-diol-3-one
• (2beta,17beta)-2,17-Dihydroxyandrost-4-en-3-one
• DTXSID30558781
• 2beta-Hydroxytestosterone, >=98%
• 2beta-Hydroxy Testosterone
• SCHEMBL4105890
• NS00116651
• 2beta,17beta-dihydroxyandrost-4-en-3-one
• CHEBI:137077

• InChIKey： ZOIPFFUVGMVQGE-LXKHFVGGSA-N
• Inchi： InChI=1S/C19H28O3/c1-18-8-7-14-12(13(18)5-6-17(18)22)4-3-11-9-15(20)16(21)10-19(11,14)2/h9,12-14,16-17,21-22H,3-8,10H2,1-2H3/t12-,13-,14-,16-,17-,18-,19-/m0/s1
• SMILES： O=C1[C@@H](O)C[C@@]2([C@H]3CC[C@@]4([C@H](CC[C@H]4[C@@H]3CCC2=C1)O)C)C

Computed Properties

• Exact Mass: 304.20400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 304.20384475g/mol
• Heavy Atom Count: 22
• Complexity: 539
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 2.85000
• PSA: 57.53000
• Refractive Index: 1.578
• Boiling Point: 476.2±45.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 255.9±25.2 °C
• Density: 1.2±0.1 g/cm3